Cas no 5052-96-0 (1-Oxa-3,8-diazaspiro4.5decan-2-one Hydrochloride)

• Product Name: 1-Oxa-3,8-diazaspiro4.5decan-2-one Hydrochloride
• CAS No: 5052-96-0
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• MDL: MFCD18483551
• CID: 1567673
• PubChem ID: 50944313
• Update Time: 2025-10-28

1-Oxa-3,8-diazaspiro4.5decan-2-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-3,8-diazaspiro[4.5]decan-2-one, monohydrochloride
• 1-Oxa-3,8-diaza-spiro[4.5]decan-2-one hydrochloride
• SCHEMBL3242359
• SB37402
• 5052-96-0
• DB-087252
• 1-oxa-3,8-diazaspiro[4.5]decan-2-one;hydrochloride
• EN300-157442
• MFCD18483551
• AKOS016367805
• Z1762997344
• CS-0090656
• 1-Oxa-3,8-diazaspiro[4.5]decan-2-one Monohydrochloride
• D74957
• 1-oxa-3,8-diazaspiro[4.5]decan-2-one hydrochloride
• BS-38175
• C7H13ClN2O2
• 1-Oxa-3,8-diaza-spiro[4.5]decan-2-onehydrochloride
• 1-Oxa-3,8-diazaspiro4.5decan-2-one Hydrochloride

• MDL： MFCD18483551
• Inchi： 1S/C7H12N2O2.ClH/c10-6-9-5-7(11-6)1-3-8-4-2-7;/h8H,1-5H2,(H,9,10);1H
• InChI Key： LXDJHVRMUPRARH-UHFFFAOYSA-N
• SMILES： Cl.O1C(NCC21CCNCC2)=O

Computed Properties

• Exact Mass: 192.067
• Monoisotopic Mass: 192.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2

Additional information on 1-Oxa-3,8-diazaspiro4.5decan-2-one Hydrochloride

1-Oxa-3,8-diazaspiro[4.5]decan-2-one Hydrochloride (CAS No. 5052-96-0): A Comprehensive Overview

1-Oxa-3,8-diazaspiro[4.5]decan-2-one Hydrochloride (CAS No. 5052-96-0) is a specialized organic compound with a unique spirocyclic structure, widely recognized in pharmaceutical and chemical research. This compound, often referred to as a spirocyclic hydrochloride derivative, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Its molecular formula, C8H15ClN2O2, highlights its complex yet versatile nature, making it a subject of interest for researchers exploring novel therapeutic agents.

The spirocyclic framework of 1-Oxa-3,8-diazaspiro[4.5]decan-2-one Hydrochloride is particularly noteworthy, as it combines both heterocyclic and aliphatic components. This structural feature is increasingly sought after in modern drug design, especially for targeting central nervous system (CNS) disorders and metabolic diseases. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to the development of new treatments for conditions like anxiety, depression, and chronic pain.

In recent years, the demand for spirocyclic compounds like 1-Oxa-3,8-diazaspiro[4.5]decan-2-one Hydrochloride has surged, driven by advancements in synthetic chemistry and computational drug design. The compound’s ability to act as a molecular building block for more complex pharmaceuticals has made it a valuable asset in high-throughput screening and combinatorial chemistry. Its hydrochloride salt form further enhances its solubility and stability, making it suitable for various experimental and industrial applications.

One of the most frequently asked questions about 1-Oxa-3,8-diazaspiro[4.5]decan-2-one Hydrochloride revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including cyclization and salt formation, with careful attention to yield and purity. Researchers often inquire about its spectroscopic properties, such as NMR and IR data, which are critical for characterization and quality control. These details are essential for laboratories focusing on small-molecule drug development.

The growing interest in spirocyclic derivatives has also been fueled by their potential in addressing antibiotic resistance and other global health challenges. 1-Oxa-3,8-diazaspiro[4.5]decan-2-one Hydrochloride is being explored for its role in designing next-generation antimicrobial agents, particularly in the context of multi-drug-resistant infections. This aligns with current trends in pharmaceutical research, where innovative chemical scaffolds are urgently needed to combat emerging pathogens.

From a commercial perspective, 1-Oxa-3,8-diazaspiro[4.5]decan-2-one Hydrochloride is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing and availability are influenced by factors such as purity, batch size, and market demand. Companies engaged in custom synthesis and contract research frequently seek this compound for proprietary projects, underscoring its importance in the chemical and pharmaceutical industries.

In summary, 1-Oxa-3,8-diazaspiro[4.5]decan-2-one Hydrochloride (CAS No. 5052-96-0) represents a promising area of research in medicinal chemistry. Its unique spirocyclic architecture, combined with its potential therapeutic applications, makes it a compound of significant scientific and commercial value. As the field of drug discovery continues to evolve, this molecule is likely to play an increasingly prominent role in the development of innovative treatments for a wide range of medical conditions.